Cas no 1215167-72-8 (1-(Cyclopentylmethyl)piperazine hydrochloride)

• Product Name: 1-(Cyclopentylmethyl)piperazine hydrochloride
• CAS No: 1215167-72-8
• MF: C₁₀H₂₁ClN₂
• MW: 204.740141630173
• CID: 1038204
• PubChem ID: 70700927
• Update Time: 2025-06-08

1-(Cyclopentylmethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopentylmethyl)piperazine hydrochloride
• Z1459886450
• DTXSID80743706
• 1-(Cyclopentylmethyl)piperazinehydrochloride
• 1-(cyclopentylmethyl)piperazine;hydrochloride
• Piperazine, 1-(cyclopentylmethyl)-, hydrochloride (1:1)
• A891649
• 1-(Cyclopentylmethyl)piperazine--hydrogen chloride (1/1)
• 1215167-72-8

• Inchi： 1S/C10H20N2.ClH/c1-2-4-10(3-1)9-12-7-5-11-6-8-12;/h10-11H,1-9H2;1H
• InChI Key： AGRRYQRKCOGWDJ-UHFFFAOYSA-N
• SMILES： Cl.N1(CCNCC1)CC1CCCC1

Computed Properties

• Exact Mass: 204.13900
• Monoisotopic Mass: 204.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.15050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Cyclopentylmethyl)piperazine hydrochloride

1-(Cyclopentylmethyl)piperazine hydrochloride (CAS No. 1215167-72-8): An Overview of Its Properties and Applications

1-(Cyclopentylmethyl)piperazine hydrochloride (CAS No. 1215167-72-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPP-HCl, is a derivative of piperazine, a versatile heterocyclic amine with a wide range of biological activities. The addition of the cyclopentylmethyl group to the piperazine ring imparts unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(Cyclopentylmethyl)piperazine hydrochloride consists of a piperazine ring with a cyclopentylmethyl substituent. The presence of this substituent significantly influences the compound's solubility, stability, and biological activity. The hydrochloride salt form enhances its water solubility, making it more suitable for pharmaceutical formulations and in vivo studies.

In recent years, 1-(Cyclopentylmethyl)piperazine hydrochloride has been extensively studied for its potential as a modulator of various neurotransmitter systems. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This selective binding property makes it a promising candidate for the development of novel antidepressants and anxiolytics.

A study published in the Journal of Medicinal Chemistry in 2023 evaluated the pharmacological profile of 1-(Cyclopentylmethyl)piperazine hydrochloride. The researchers found that the compound demonstrated potent and selective antagonism at the 5-HT_2A receptor, with minimal affinity for other serotonin receptors. This selective antagonism was associated with significant improvements in depressive-like behaviors in animal models, suggesting its potential as an antidepressant agent.

Beyond its effects on serotonin receptors, 1-(Cyclopentylmethyl)piperazine hydrochloride has also been investigated for its impact on other neurotransmitter systems. A study published in the European Journal of Pharmacology in 2022 explored its interactions with dopamine receptors. The results indicated that the compound exhibited moderate affinity for D₂ receptors, which are implicated in motor control and reward pathways. This dual action on serotonin and dopamine receptors could make it a valuable therapeutic option for treating conditions such as schizophrenia and Parkinson's disease.

The safety profile of 1-(Cyclopentylmethyl)piperazine hydrochloride has been another focus of recent research. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, 1-(Cyclopentylmethyl)piperazine hydrochloride has also been used as a research tool to investigate the mechanisms underlying various neurological disorders. Its ability to selectively modulate specific neurotransmitter receptors makes it a valuable probe for understanding the complex interactions within the central nervous system.

The synthesis of 1-(Cyclopentylmethyl)piperazine hydrochloride involves several well-established chemical reactions. The process typically begins with the reaction of cyclopentylmethyl bromide with piperazine to form the free base, followed by conversion to the hydrochloride salt through treatment with hydrogen chloride gas or an aqueous solution of hydrochloric acid. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 1-(Cyclopentylmethyl)piperazine hydrochloride (CAS No. 1215167-72-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and selective pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting mood disorders, schizophrenia, Parkinson's disease, and other neurological conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field.